Cas no 87901-87-9 (5-Chrysenemethanol, 2-methoxy-)

• Product Name: 5-Chrysenemethanol, 2-methoxy-
• CAS No: 87901-87-9
• MF: C₂₀H₁₆O₂
• MW: 288.339845657349
• CID: 650873
• PubChem ID: 13202077
• Update Time: 2025-04-19

5-Chrysenemethanol, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 5-Chrysenemethanol, 2-methoxy-
• (2-methoxychrysen-5-yl)methanol
• 87901-87-9
• DTXSID90527079

• Inchi： 1S/C20H16O2/c1-22-16-7-9-18-14(11-16)6-8-19-17-5-3-2-4-13(17)10-15(12-21)20(18)19/h2-11,21H,12H2,1H3
• InChI Key： BCSLYOSEIAERBX-UHFFFAOYSA-N
• SMILES： OCC1C=C2C=CC=CC2=C2C=CC3C=C(C=CC=3C2=1)OC

Computed Properties

• Exact Mass: 288.115029749g/mol
• Monoisotopic Mass: 288.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.5Ų